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Compound of Interest

Compound Name: 1,2-Dimethylanthracene
CAS No.: 53666-94-7
Cat. No.: B11751595
Get Quote
. J

Executive Summary

1,2-Dimethylanthracene (CAS: 53666-94-7) is a Polycyclic Aromatic Hydrocarbon (PAH).[1]
While distinct from the highly potent carcinogen 7,12-Dimethylbenz[alanthracene (DMBA), it
possesses structural similarities that necessitate a conservative safety approach.[1] It is
persistent, bioaccumulative, and toxic to aquatic life.[1]

Immediate Directive:
* NEVER dispose of this compound down the drain.[1]
+ NEVER dispose of solid waste (gloves, weighing boats) in regular trash.[1]

e ALL waste must be routed to High-Temperature Incineration via your facility’s hazardous
waste stream.[1]

Chemical Profile & Risk Assessment
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Understanding the physical nature of the contaminant is the first step in proper disposal. PAHs
are lipophilic, meaning they readily penetrate skin and accumulate in fatty tissues.[1]

Parameter Data Operational Implication
Chemical Name 1,2-Dimethylanthracene Alkylated PAH
CAS Number 53666-94-7 Use for specific waste profiling

Dust generation is the primary

Physical State Solid (Crystalline Powder) ) o
inhalation risk

Insoluble in water; Soluble in ) )
- _ Requires organic solvent
Solubility organic solvents (DCM,
waste streams
Toluene)

Aquatic Chronic 1; Skin Irrit. 2;  Treat as a "Select Carcinogen”
Hazard Class ) o
Carcinogenicity (Suspected) per OSHA lab standards

Scientist's Note: Alkylated anthracenes often exhibit different biological activities than their
parent compounds. While 1,2-dimethylanthracene is less active than 7,12-DMBA in specific
skin tumor assays, it must be handled as a potential mutagen and carcinogen due to its ability

to intercalate DNA [1].

Pre-Disposal Logistics & PPE

Before generating waste, ensure the following barrier protections are active.

Personal Protective Equipment (PPE) Matrix

e Hand Protection:Double-gloving is mandatory.[1]

o Inner Layer: Nitrile (4 mil).[1]
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o OQuter Layer: Nitrile (minimum 5 mil) or Silver Shield/Laminate (if dissolving in halogenated
solvents).[1]

o Rationale: PAHs can permeate standard latex; Nitrile offers superior resistance to the
hydrocarbon structure.[1]

» Respiratory Protection:
o Handle strictly within a Class Il Biosafety Cabinet or Chemical Fume Hood.[1]

o If weighing outside containment (not recommended), use an N95 or P100 particulate
respirator.[1]

» Eye Protection: Chemical splash goggles (ANSI 287.1).[1]

Disposal Workflows

The disposal path depends entirely on the physical state of the waste.[1]

Scenario A: Solid Waste

Includes: Contaminated gloves, weighing boats, paper towels, and pure chemical solids.[1]

» Containment: Place items immediately into a clear, heavy-duty polyethylene bag (minimum 2
mil).

e Labeling: Tag as "Hazardous Waste - Solid Debris."”
» Constituents: List "1,2-Dimethylanthracene debris (Trace)."

e Secondary Containment: Seal the bag and place it inside a rigid hazardous waste drum
(fiber or poly drum).

Scenario B: Liquid Waste

Includes: Mother liquors, stock solutions, and HPLC waste.[1]
» Solvent Identification: Determine the primary solvent.[1]

o Halogenated: (e.g., Dichloromethane, Chloroform).
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o Non-Halogenated: (e.g., Acetone, Methanol, DMSO).[1]

e Segregation: Pour into the appropriate waste carboy. Do not mix halogenated and non-
halogenated streams unless your facility explicitly permits it (mixing increases disposal costs
significantly).[1]

e Labeling:
o Tag as "Hazardous Waste - Liquid."[1]
o Explicitly write: "Contains 1,2-Dimethylanthracene (<1%)."

o Mark "Toxic" and "Carcinogen" checkboxes.[1]

Visualization: Disposal Decision Tree
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Figure 1: Decision logic for segregating 1,2-Dimethylanthracene waste streams to ensure
compliance with incineration protocols.
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Spill Management Protocol

Spills of PAHSs are particularly troublesome due to their persistence.[1] Speed is critical to
prevent spread.[1]

Protocol for Solid Spill (Powder)

 Isolate: Evacuate the immediate 3-meter radius.[1]
e PPE Up: Don double nitrile gloves, goggles, and a lab coat.[1]

o Dampen: Gently cover the powder with a wet paper towel (dampened with water or ethanol).
[1] This prevents dust from becoming airborne.[1][2]

e Scoop: Use a scoop or stiff card to lift the wet powder/towel mixture.[1]
o Clean: Wipe the surface 3 times with ethanol or acetone.[1]

e Dispose: All cleanup materials go into "Solid Hazardous Waste."

Protocol for Liquid Spill

e Absorb: Use universal absorbent pads or vermiculite.[1]
e Wait: Allow 2-3 minutes for full absorption.
e Collect: Place saturated pads into a heavy-duty bag.

o Decontaminate: Scrub surface with detergent and water to remove oily residue.[1]

Visualization: Spill Response Workflow

Cover with Wet Towel
1f Powder (Prevent Dust)

Assess: Don PPE: . Solvent Wipe Down Dispose as
Solid vs Liquid Double Gloves + Goggles If Solution (Ethanol/Acetone) Hazardous Waste
Apply Absorbent Pads

(Vermiculite)

Spill Detected

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://datasheets.scbt.com/sc-210824.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://www.benchchem.com/product/b11751595/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-and-handling-of-1-2-dimethylanthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11751595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Figure 2: Operational workflow for containing and cleaning accidental releases.

Regulatory Compliance (RCRA & EPA)

While 1,2-Dimethylanthracene is not explicitly listed on the RCRA "P" or "U" lists (unlike
Anthracene U002 or Benz[a]anthracene U018), it must be managed as a Characteristic
Hazardous Waste due to toxicity [2].[1]

o Waste Code Assignment: If the waste exhibits toxicity characteristics, use code DOOL1 (if in
flammable solvent) or state-specific codes for "Toxic Organic Solids."[1]

o Best Practice: Many institutions classify all PAH waste under a blanket "Toxic" profile to
ensure it is incinerated rather than landfilled.[1] Landfilling PAHSs is prohibited in many
jurisdictions due to groundwater leaching risks [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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